Cas no 62290-39-5 (Benzoic acid, 4-[(4-nitrophenyl)methoxy]-)
62290-39-5 structure
Product Name:Benzoic acid, 4-[(4-nitrophenyl)methoxy]-
CAS No:62290-39-5
MF:C14H11NO5
MW:273.240844011307
CID:450642
PubChem ID:8706969
Update Time:2025-04-19
Benzoic acid, 4-[(4-nitrophenyl)methoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(4-nitrophenyl)methoxy]-
- 4-[(4-nitrophenyl)methoxy]benzoic acid
- AKOS000159159
- 62290-39-5
- DTXSID60429213
-
- Inchi: 1S/C14H11NO5/c16-14(17)11-3-7-13(8-4-11)20-9-10-1-5-12(6-2-10)15(18)19/h1-8H,9H2,(H,16,17)
- InChI Key: AKXIWSFRIDPDMF-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)O)=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 273.06373
- Monoisotopic Mass: 273.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 92.4Ų
Experimental Properties
- PSA: 89.67
Benzoic acid, 4-[(4-nitrophenyl)methoxy]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
62290-39-5 (Benzoic acid, 4-[(4-nitrophenyl)methoxy]-) Related Products
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